Cas no 10409-85-5 (Cyclo[L-alanyl-L-valyl-(3R)-3-hydroxydodecanoylglycyl-L-valyl-D-leucyl])

Cyclo[L-alanyl-L-valyl-(3R)-3-hydroxydodecanoylglycyl-L-valyl-D-leucyl] structure
10409-85-5 structure
Product Name:Cyclo[L-alanyl-L-valyl-(3R)-3-hydroxydodecanoylglycyl-L-valyl-D-leucyl]
CAS No:10409-85-5
MF:C33H59N5O7
MW:637.850869417191
CID:140261
Update Time:2025-04-19

Cyclo[L-alanyl-L-valyl-(3R)-3-hydroxydodecanoylglycyl-L-valyl-D-leucyl] Chemical and Physical Properties

Names and Identifiers

    • Cyclo[L-alanyl-L-valyl-(3R)-3-hydroxydodecanoylglycyl-L-valyl-D-leucyl]
    • ISARIIN
    • (R)-ISARIIN B
    • (R)-ISAROLIDE
    • Isariin A
    • N-((R)-3-hydroxy-dodecanoyl)-glycyl->L-valyl->D-leucyl->L-alanyl->L-valine lactone
    • N-[N-[(R)-3-Hydroxy-1-oxododecyl]-Gly-L-Val-D-Leu-L-Ala-]-L-valine lactone
    • Inchi: 1S/C33H59N5O7/c1-9-10-11-12-13-14-15-16-24-18-26(39)34-19-27(40)37-28(21(4)5)32(43)36-25(17-20(2)3)31(42)35-23(8)30(41)38-29(22(6)7)33(44)45-24/h20-25,28-29H,9-19H2,1-8H3,(H,34,39)(H,35,42)(H,36,43)(H,37,40)(H,38,41)
    • InChI Key: KIJLRIARMCGDJZ-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C)C)NC(C(C)NC(C(CC(C)C)NC(C(C(C)C)NC(CNC(CC1CCCCCCCCC)=O)=O)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 637.44100

Experimental Properties

  • PSA: 171.80000
  • LogP: 4.52000

Cyclo[L-alanyl-L-valyl-(3R)-3-hydroxydodecanoylglycyl-L-valyl-D-leucyl] Related Literature

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